Cas no 2877664-21-4 (N-[(4-fluoro-1-{9-[(oxolan-2-yl)methyl]-9H-purin-6-yl}piperidin-4-yl)methyl]acetamide)

• Product Name: N-[(4-fluoro-1-{9-[(oxolan-2-yl)methyl]-9H-purin-6-yl}piperidin-4-yl)methyl]acetamide
• CAS No: 2877664-21-4
• MF: C₁₈H₂₅FN₆O₂
• MW: 376.428506612778
• CID: 5308707
• PubChem ID: 165433020
• Update Time: 2025-07-09

N-[(4-fluoro-1-{9-[(oxolan-2-yl)methyl]-9H-purin-6-yl}piperidin-4-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887164
• N-[(4-fluoro-1-{9-[(oxolan-2-yl)methyl]-9H-purin-6-yl}piperidin-4-yl)methyl]acetamide
• 2877664-21-4
• F6822-2989
• N-[[4-Fluoro-1-[9-[(tetrahydro-2-furanyl)methyl]-9H-purin-6-yl]-4-piperidinyl]methyl]acetamide

• Inchi： 1S/C18H25FN6O2/c1-13(26)20-10-18(19)4-6-24(7-5-18)16-15-17(22-11-21-16)25(12-23-15)9-14-3-2-8-27-14/h11-12,14H,2-10H2,1H3,(H,20,26)
• InChI Key： PPHVHDAWWVHBFR-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2=C3C(=NC=N2)N(CC2CCCO2)C=N3)CC1)(=O)C

Computed Properties

• Exact Mass: 376.20230222g/mol
• Monoisotopic Mass: 376.20230222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-[(4-fluoro-1-{9-[(oxolan-2-yl)methyl]-9H-purin-6-yl}piperidin-4-yl)methyl]acetamide

N-[(4-fluoro-1-{9-[(oxolan-2-yl)methyl]-9H-purin-6-yl}piperidin-4-yl)methyl]acetamide: A Comprehensive Overview

The compound N-[(4-fluoro-1-{9-[(oxolan-2-yl)methyl]-9H-purin-6-yl}piperidin-4-yl)methyl]acetamide, identified by the CAS number 2877664214, represents a significant advancement in the field of organic chemistry and pharmacology. This molecule, with its intricate structure, has garnered attention due to its potential applications in drug development and its unique chemical properties.

At its core, this compound is a derivative of a purine scaffold, a class of heterocyclic aromatic compounds known for their prevalence in nucleic acids and their role in various biological processes. The purine moiety in this molecule is further modified with a piperidine ring, which introduces additional complexity and functionality. The presence of a fluoro group at the fourth position of the piperidine ring suggests potential electronic effects that could influence the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of purine derivatives in targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that purine-based compounds can serve as effective inhibitors of certain kinases, which are enzymes involved in cell signaling and regulation. This compound's structure, with its oxolane (tetrahydrofuran) substituent, may enhance its ability to interact with these targets by providing additional hydrogen bonding opportunities or by stabilizing certain conformations.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the purine ring system, followed by the introduction of the piperidine moiety and subsequent functionalization with the acetamide group. The use of protecting groups and precise control over reaction conditions are critical to achieving high yields and maintaining the integrity of the molecule's structure.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption properties. Its lipophilic nature, derived from the presence of hydrocarbon chains and aromatic rings, may contribute to its ability to cross biological membranes. However, further research is needed to fully understand its bioavailability and metabolism within living systems.

The application of computational chemistry tools has provided valuable insights into the compound's behavior at the molecular level. Molecular docking studies have revealed potential binding modes with target proteins, suggesting that this compound could be a promising lead for drug discovery efforts targeting diseases such as cancer or inflammatory conditions.

Moreover, recent advancements in green chemistry have inspired researchers to explore more sustainable methods for synthesizing such complex molecules. By optimizing reaction conditions and utilizing renewable feedstocks, it may be possible to reduce the environmental footprint associated with the production of this compound.

In conclusion, N-[(4-fluoro-1-{9-[(oxolan-2-yl)methyl]-9H-purin-6-yl}piperidin-4-y)methyl]acetamide stands as a testament to the ingenuity and precision required in modern drug design. Its unique structure, combined with cutting-edge research findings, positions it as a compelling candidate for further exploration in both academic and industrial settings.